Cas no 2172342-97-9 (4-(5-formylthiophen-2-yl)piperidine-3-carboxylic acid)

• Product Name: 4-(5-formylthiophen-2-yl)piperidine-3-carboxylic acid
• CAS No: 2172342-97-9
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 5934748
• PubChem ID: 165553169
• Update Time: 2025-05-17

4-(5-formylthiophen-2-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-formylthiophen-2-yl)piperidine-3-carboxylic acid
• EN300-1477458
• 2172342-97-9

• Inchi： 1S/C11H13NO3S/c13-6-7-1-2-10(16-7)8-3-4-12-5-9(8)11(14)15/h1-2,6,8-9,12H,3-5H2,(H,14,15)
• InChI Key： XNECUJRZWIGXGP-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1CCNCC1C(=O)O

Computed Properties

• Exact Mass: 239.06161445g/mol
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 94.6Ų

Additional information on 4-(5-formylthiophen-2-yl)piperidine-3-carboxylic acid

Comprehensive Guide to 4-(5-formylthiophen-2-yl)piperidine-3-carboxylic acid (CAS No. 2172342-97-9)

4-(5-formylthiophen-2-yl)piperidine-3-carboxylic acid (CAS No. 2172342-97-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a thiophene ring with a piperidine backbone and a carboxylic acid functional group, making it a versatile intermediate for drug discovery and material science applications. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential applications due to its structural complexity and functional diversity.

The compound’s IUPAC name—4-(5-formylthiophen-2-yl)piperidine-3-carboxylic acid—reflects its intricate architecture, which includes a formyl group (-CHO) attached to the thiophene ring and a carboxylic acid (-COOH) moiety on the piperidine ring. This combination of functional groups enables diverse reactivity, making it valuable for designing novel bioactive molecules. The presence of the thiophene ring, a sulfur-containing heterocycle, enhances its potential in medicinal chemistry, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors.

One of the key reasons for the growing interest in 4-(5-formylthiophen-2-yl)piperidine-3-carboxylic acid is its role as a building block in organic synthesis. Chemists leverage its reactive aldehyde and carboxylic acid groups to create more complex structures, such as peptidomimetics and small-molecule therapeutics. Recent studies highlight its utility in constructing drug-like scaffolds, particularly in targeting G-protein-coupled receptors (GPCRs) and kinases, which are critical in treating diseases like cancer and neurological disorders.

In the context of drug discovery, 4-(5-formylthiophen-2-yl)piperidine-3-carboxylic acid serves as a precursor for high-throughput screening libraries. Its structural features align with the Lipinski’s Rule of Five, a guideline for drug-likeness, making it a preferred choice for medicinal chemists. Additionally, its thiophene moiety is known to improve metabolic stability and bioavailability, addressing common challenges in pharmacokinetic optimization.

Beyond pharmaceuticals, this compound has potential applications in material science. The thiophene ring is a common component in conductive polymers and organic electronics, suggesting that derivatives of 4-(5-formylthiophen-2-yl)piperidine-3-carboxylic acid could contribute to advancements in flexible electronics and sensors. Researchers are exploring its use in supramolecular chemistry for designing self-assembling materials with tailored properties.

The synthesis of 4-(5-formylthiophen-2-yl)piperidine-3-carboxylic acid typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Recent advancements in green chemistry have focused on optimizing these processes to reduce waste and improve yields, aligning with the global push for sustainable chemical manufacturing. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and structure.

For researchers sourcing this compound, quality and consistency are paramount. Reputable suppliers provide 4-(5-formylthiophen-2-yl)piperidine-3-carboxylic acid with detailed certificates of analysis (CoA), ensuring compliance with Good Laboratory Practice (GLP) standards. Storage recommendations typically include keeping the compound in a cool, dry environment to prevent degradation of its reactive functional groups.

In summary, 4-(5-formylthiophen-2-yl)piperidine-3-carboxylic acid (CAS No. 2172342-97-9) is a multifaceted compound with broad applications in drug development, material science, and organic synthesis. Its unique structure and reactivity make it a valuable tool for scientists tackling challenges in medicinal chemistry and advanced materials. As research progresses, its role in innovative technologies and therapies is expected to expand, solidifying its importance in the chemical and pharmaceutical industries.